3-(1H-Benzo[d][1,2,3]triazol-1-yl)propan-1-ol

• IUPAC Name: 3-(benzotriazol-1-yl)propan-1-ol
• InChI: InChI=1S/C9H11N3O/c13-7-3-6-12-9-5-2-1-4-8(9)10-11-12/h1-2,4-5,13H,3,6-7H2
• InChI Key: DSNMGXKSVFQPJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2CCCO
• Molecular Formula: C9H11N3O
• DSSTOX Substance ID: DTXSID00879490
• Molecular Weight: 177.20 g/mol
• CAS RN: 69218-34-4

Description

3-(1H-Benzo[d][1,2,3]triazol-1-yl)propan-1-ol, also known as BTZ, is a heterocyclic compound that is widely used in scientific research and organic synthesis. It has a wide range of applications, from synthesizing polymers to studying the effects of drugs on the body.

Scientific Research Applications

Structural Analysis and Binding Mechanisms

• Conformational Analysis and Binding with α1A-Adrenoceptor : A study by (Xu et al., 2016) detailed the structural analysis of an arylpiperazine derivative of 3-(1H-Benzo[d][1,2,3]triazol-1-yl)propan-1-ol. It provided insights into its conformational properties and binding mechanism with α1A-adrenoceptors, useful for drug design.

Antifungal Applications

• Synthesis and Antifungal Evaluation : Research conducted by (Lima-Neto et al., 2012) focused on synthesizing 1,2,3-triazole derivatives and evaluating their antifungal activities against Candida strains. This showcases the potential of such compounds in antifungal drug development.

Synthetic Applications

• Peptide Synthesis and Molecular Docking : A study by (Lakshman et al., 2014) demonstrated the use of this compound derivatives in peptide synthesis. It also involved molecular docking to understand binding mechanisms, contributing to the field of synthetic chemistry.

Antibacterial Applications

• Synthesis and Antibacterial Screening : Research by (Shaikh et al., 2014) involved synthesizing novel derivatives and screening them for antibacterial activity. This indicates the potential of these compounds in developing new antibacterial agents.

Fluorescent Markers and Photophysical Properties

• Development of Fluorescent Biomarkers : A paper by (Pelizaro et al., 2019) explored the use of this compound derivatives in creating fluorescent biomarkers. This is relevant in the field of biotechnology for quality control processes.